Cas no 1086386-71-1 (6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid)

• Product Name: 6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid
• CAS No: 1086386-71-1
• MF: C₁₄H₁₃N₃O₄
• MW: 287.270723104477
• CID: 97798
• PubChem ID: 46741441
• Update Time: 2025-04-18

6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Pyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxylicacid, 1,4-dihydro-1-(2-methoxyethyl)-4-oxo-
• CTK0G9230
• 6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0^{3,7}]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid
• 6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.03,7]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid
• DTXSID20675451
• 1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxylic acid
• 1-(2-methoxyethyl)-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxylicacid
• 1086386-71-1
• CCG-310216
• F9995-1094
• AKOS015958460
• 6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0,trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid
• 6-(2-methoxyethyl)-2-oxo-1,6,8-triazatricyclo[7.4.0.0(3),]trideca-3(7),4,8,10,12-pentaene-5-carboxylic acid

• Inchi： 1S/C14H13N3O4/c1-21-7-6-16-10(14(19)20)8-9-12(16)15-11-4-2-3-5-17(11)13(9)18/h2-5,8H,6-7H2,1H3,(H,19,20)
• InChI Key： JPKSUJCKGWHWND-UHFFFAOYSA-N
• SMILES： O(C)CCN1C(C(=O)O)=CC2C(N3C=CC=CC3=NC1=2)=O

Computed Properties

• Exact Mass: 287.09069
• Monoisotopic Mass: 287.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 84.13